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Compound of Interest

Compound Name: 4-Iodophenylhydrazine

Cat. No.: B078305 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling precautions for all laboratory chemicals is paramount. This guide

provides a comprehensive overview of the known hazards and essential safety protocols for 4-
Iodophenylhydrazine (CAS No: 13116-27-3), a compound utilized in various chemical

syntheses. The following information has been compiled from multiple safety data sheets and

chemical databases to ensure a robust and reliable resource.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Iodophenylhydrazine is

presented below. This information is critical for proper storage and handling.

Property Value Source

CAS Number 13116-27-3 [1][2][3]

Molecular Formula C₆H₇IN₂ [1][2][4]

Molecular Weight 234.04 g/mol [1][2][4]

Appearance Solid [1][2]

Melting Point 102-106 °C [1][2]

Flash Point Not applicable [1][2]

Solubility Insoluble in water [5]
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Hazard Identification and Classification
4-Iodophenylhydrazine is classified as a hazardous substance. The following tables

summarize its hazard classifications and statements according to the Globally Harmonized

System (GHS).

GHS Hazard Classifications

Hazard Class Category

Acute Toxicity, Oral 4

Skin Irritation 2

Eye Irritation 2

Skin Sensitization 1

Specific target organ toxicity — Single exposure 3 (Respiratory system)

Source:[1][2][3][4][6]

Hazard Statements (H-Statements)

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source:[1][2][4]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling 4-
Iodophenylhydrazine to minimize exposure and ensure personal safety.

Equipment Specification

Eye Protection
Eyeshields, Faceshields, Tight-sealing safety

goggles

Hand Protection Protective gloves

Respiratory Protection Dust mask type N95 (US) or equivalent

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure

Source:[1][2][3][7][8][9]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to prevent accidents and

exposure.

Handling:

Work under a chemical fume hood.[3][7]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Avoid contact with skin and eyes.[6]

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Avoid dust formation.[3][7][9]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][7]
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Store locked up.[3][10]

Some sources indicate the material is light and air-sensitive; storing under an inert

atmosphere is recommended.[3]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Procedure

If Swallowed

Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.[3][10] Do NOT

induce vomiting.[3][7]

If on Skin

Wash with plenty of soap and water.[3][10] If

skin irritation or rash occurs, get medical

advice/attention.[3] Take off contaminated

clothing and wash it before reuse.[3][10]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing.[3][10] Call a POISON

CENTER or doctor/physician if you feel unwell.

[3][10]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][10] If eye irritation

persists, get medical advice/attention.[3][10]

Spill and Disposal Procedures
Accidental Release Measures:

Ensure adequate ventilation.[3][9]

Evacuate personnel to safe areas.[7]

Avoid dust formation.[3][7][9]
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Sweep up and shovel into suitable containers for disposal.[3][7][9]

Do not let the product enter drains.

Disposal:

Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.[3]

Experimental Protocols: Safe Handling Workflow
While specific experimental protocols for safety testing of 4-Iodophenylhydrazine are not

publicly available, a generalized workflow for the safe handling of this and other hazardous

chemicals is essential. The following diagram illustrates a logical sequence of operations to

minimize risk.

Preparation Phase

Handling Phase Post-Handling Phase

Emergency Response

Review Safety Data Sheet (SDS) Assess Risks for Specific Experiment Select and Inspect Personal Protective Equipment (PPE) Prepare and Verify Engineering Controls (e.g., Fume Hood) Weigh and Handle Compound in a Ventilated EnclosureProceed to Handling

Perform Experimental Procedure

Minimize Dust Generation Decontaminate Work Area and EquipmentProceed to Cleanup Properly Dispose of Waste Remove and Dispose of/Clean PPE Wash Hands Thoroughly

Spill or Exposure Occurs

Follow First-Aid Procedures

Evacuate if Necessary

Notify Supervisor and Safety Officer

Click to download full resolution via product page

Caption: Safe handling workflow for 4-Iodophenylhydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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